Cas no 741275-29-6 (Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester)

• Product Name: Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester
• CAS No: 741275-29-6
• MDL: MFCD14583096
• CID: 4658234
• Update Time: 2025-07-19

Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester

• MDL： MFCD14583096
• Inchi： InChI=1S/C14H19NO4/c1-14(2,3)19-13(17)15(4)11-8-6-10(7-9-11)12(16)18-5/h6-9H,1-5H3
• InChI Key： SRTMAANFKWEYHH-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N(C)C1=CC=C(C=C1)C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester

Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester (CAS No. 741275-29-6): An Overview

Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester (CAS No. 741275-29-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features and functional groups, which contribute to its diverse chemical properties and potential uses.

The molecular structure of Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester includes a benzoic acid moiety, a tert-butoxycarbonyl (Boc) protecting group, and a methyl ester functional group. The Boc group is particularly important as it provides stability and protection to the amino group during synthetic processes. This makes the compound highly suitable for use in multi-step organic syntheses where the amino group needs to be temporarily protected.

In the pharmaceutical industry, Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of novel therapeutic agents for conditions such as cancer and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound as a key intermediate in the synthesis of a new class of anti-cancer drugs that target specific protein-protein interactions.

The chemical properties of Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester make it an ideal candidate for use in drug discovery and development. Its solubility in organic solvents and its stability under various reaction conditions facilitate its use in a wide range of synthetic protocols. Additionally, the presence of the methyl ester group allows for easy modification and functionalization, making it a valuable building block in the design of complex molecules.

In materials science, Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester has been investigated for its potential applications in the development of advanced materials. Research published in Advanced Materials in 2022 demonstrated the use of this compound as a precursor for the synthesis of functional polymers with unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester typically involves several steps. One common approach is to start with 4-aminobenzoic acid methyl ester and react it with di-tert-butyl dicarbonate (Boc₂O) to introduce the Boc protecting group. Subsequent reactions can then be carried out to modify other functional groups as needed. The efficiency and yield of these synthetic routes have been optimized through extensive research, making the compound readily available for various applications.

The safety profile of Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester is another important consideration. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety in laboratory settings. Researchers should follow standard guidelines for handling organic compounds and use appropriate personal protective equipment (PPE).

In conclusion, Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methylester (CAS No. 741275-29-6) is a multifunctional compound with significant potential in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers and scientists working on innovative projects across these fields. As research continues to advance our understanding of this compound's applications and properties, it is likely to play an increasingly important role in future developments.